3-[Bis(trideuteriomethyl)amino]-1-(4-bromophenyl)propan-1-one;hydrochloride

Specification

• CAS No.: 1329796-42-0
• Molecular Formula: C11H15BrClNO
• Molecular Weight: 298.638
• IUPAC Name: 3-[bis(trideuteriomethyl)amino]-1-(4-bromophenyl)propan-1-one;hydrochloride
• Standard InChI: InChI=1S/C11H14BrNO.ClH/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9;/h3-6H,7-8H2,1-2H3;1H/i1D3,2D3
• Standard InChI Key: YFGCMCARGFWPJN-TXHXQZCNSA-N
• SMILES: CN(C)CCC(=O)C1=CC=C(C=C1)Br.Cl

Introduction

3-[Bis(trideuteriomethyl)amino]-1-(4-bromophenyl)propan-1-one;hydrochloride is a complex organic compound featuring a bromophenyl group and a bis(trideuteriomethyl)amino group. This unique structure makes it a valuable subject for research in organic chemistry and related fields. The compound's properties and potential applications are explored in various scientific disciplines, including chemistry, biology, and medicine.

Chemical Reactions

3-[Bis(trideuteriomethyl)amino]-1-(4-bromophenyl)propan-1-one;hydrochloride can participate in several types of chemical reactions:

Reaction Type	Description	Common Reagents
Oxidation	Addition of oxygen or removal of hydrogen.	Potassium permanganate
Reduction	Addition of hydrogen or removal of oxygen.	Lithium aluminum hydride
Substitution	Replacement of one functional group with another.	Halogens, nucleophiles like sodium hydroxide

Chemistry

• Synthesis of Complex Molecules: It serves as a building block for synthesizing more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

• Functional Group Chemistry: The presence of a bromophenyl group and a bis(trideuteriomethyl)amino group allows for diverse chemical transformations.

Biology and Medicine

• Biochemical Pathways: Its unique structure makes it useful for studying biochemical pathways and interactions.

• Therapeutic Applications: Ongoing research explores its potential effects on various biological targets, though detailed mechanisms remain to be elucidated.

Industry

• New Materials and Processes: The compound contributes to advancements in technology and manufacturing by being used in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar compounds include other bromophenyl derivatives and bis(trideuteriomethyl)amino compounds. These compounds share structural features but differ in reactivity and applications. For example:

Compound	Molecular Formula	CAS Number	Description
1-(4-Bromophenyl)-3-(dimethylamino)propan-1-one	C11H14BrNO	2138-34-3	Features a dimethylamino group instead of bis(trideuteriomethyl)amino.
3-Bromo-1-(4-bromophenyl)propan-1-one	C9H8Br2O	33994-13-7	Contains an additional bromine atom.